Cas no 946698-80-2 (4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine)

• Product Name: 4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
• CAS No: 946698-80-2
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 1074163
• PubChem ID: 26190087
• Update Time: 2025-04-20

4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine
• SCHEMBL22966286
• 946698-80-2
• AKOS009349338
• 4-(4-tert-butylphenoxy)-3-methylaniline

• MDL： MFCD08687200
• Inchi： 1S/C17H21NO/c1-12-11-14(18)7-10-16(12)19-15-8-5-13(6-9-15)17(2,3)4/h5-11H,18H2,1-4H3
• InChI Key： IRRMTBZOZCLBJF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 255.162
• Monoisotopic Mass: 255.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 4.8

4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT